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Abstract

1,3-Propane sultone, a cyclic sulfonate ester, has carved a unique and complex history within
the landscape of organic chemistry. Since its effective synthesis was established in the mid-
20th century, it has served as a pivotal intermediate in the synthesis of a wide array of
compounds, owing to its high reactivity as a sulfopropylating agent. This technical guide
provides an in-depth exploration of the discovery, historical development, and key applications
of 1,3-propane sultone. It details the seminal synthesis protocols, presents a comprehensive
summary of its physicochemical and toxicological properties, and elucidates its primary
mechanism of biological action. This document is intended to serve as a thorough resource for
researchers and professionals in chemistry and drug development, offering a consolidated
repository of critical data and methodologies related to this potent and historically significant
chemical entity.

Discovery and History

The journey to the isolation and characterization of 1,3-propane sultone began with the
synthesis of its precursor, 3-hydroxypropanesulfonic acid. In 1939, Kharasch and colleagues
first synthesized 3-hydroxypropanesulfonic acid through the reaction of allyl alcohol and
sodium bisulfite in the presence of oxygen[1]. However, it was not until 1954 that Helberger and
his team successfully prepared 1,3-propane sultone by the high-temperature dehydration and
cyclization of 3-hydroxypropanesulfonic acid[1].
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Following its discovery, 1,3-propane sultone quickly gained traction in the chemical industry,
with production commencing in Germany and the USA in the 1950s and 1960s[2][3]. Its utility
as a chemical intermediate for introducing the sulfopropy! group (-CH2CH2CH2S03-) into
various molecules led to its use in the production of a diverse range of products, including
fungicides, insecticides, cation-exchange resins, dyes, and vulcanization accelerators[4]. It also
found application in conferring water solubility and an anionic character to molecules[5].

Despite its industrial importance, the hazardous nature of 1,3-propane sultone soon became
apparent. It was identified as a potent alkylating agent and subsequently classified as a
carcinogen, mutagen, and teratogen[6][7]. This led to a significant decline in its large-scale
industrial use in many countries by the 1970s[2][3]. However, its unique reactivity has ensured
its continued, albeit more controlled, use in specialized applications, such as in the synthesis of
specialty surfactants (e.g., CHAPS detergent), as an electrolyte additive in lithium-ion batteries
to improve performance and safety, and in certain pharmaceutical intermediates[5][6][8].

Physicochemical and Toxicological Properties

A comprehensive understanding of the physical, chemical, and toxicological properties of 1,3-
propane sultone is paramount for its safe handling and application.

Physical and Chemical Properties

1,3-Propane sultone is a colorless, odorless crystalline solid at room temperature that
becomes a liquid above its melting point[6][9]. It is soluble in water and a variety of organic
solvents[7][10]. Key physicochemical properties are summarized in Table 1.
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Property Value Reference
Molecular Formula C3He03S [6]119]
Molecular Weight 122.14 g/mol [6]119]
Melting Point 30-33°C [6]119]
Boiling Point 180 °C at 30 mmHg 9]
Density 1.392 g/cm3 at 25 °C [6][9]
Water Solubility 100 g/L [71[10]
Vapor Pressure 0.00237 mmHg at 25 °C [11]
Appearance Colorless to light yellow liquid 6]

or crystal

Table 1: Physical and Chemical Properties of 1,3-Propane Sultone.

Toxicological Data

The high reactivity of 1,3-propane sultone as an alkylating agent is the basis for its significant
toxicity. It is classified as a carcinogen and mutagen. A summary of acute toxicity data is
provided in Table 2.

Route of .

o . Species LD50 Value Reference
Administration
Oral Rat 100 - 200 mg/kg [12][13][14]
Dermal Guinea Pig 0.5-1.0 mL/kg [12]
Subcutaneous Rat 135 mg/kg [12]
Intraperitoneal Mouse 467 mg/kg [12]

Table 2: Acute Toxicity Data for 1,3-Propane Sultone.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://unilongindustry.com/what-is-13-propane-sultone/
https://www.sigmaaldrich.com/SG/en/product/aldrich/p50706
https://unilongindustry.com/what-is-13-propane-sultone/
https://www.sigmaaldrich.com/SG/en/product/aldrich/p50706
https://unilongindustry.com/what-is-13-propane-sultone/
https://www.sigmaaldrich.com/SG/en/product/aldrich/p50706
https://www.sigmaaldrich.com/SG/en/product/aldrich/p50706
https://unilongindustry.com/what-is-13-propane-sultone/
https://www.sigmaaldrich.com/SG/en/product/aldrich/p50706
https://m.chemicalbook.com/article/1-3-propanesultone-chemical-properties-uses-and-carcinogenicity.htm
https://www.chemicalbook.com/article/the-uses-and-storage-of-1-3-propanesultone.htm
https://research.utwente.nl/en/publications/reactions-with-13-propane-sultone-for-the-synthesis-of-cation-exc/
https://unilongindustry.com/what-is-13-propane-sultone/
https://www.benchchem.com/product/b022683?utm_src=pdf-body
https://www.benchchem.com/product/b022683?utm_src=pdf-body
https://datasheets.scbt.com/sc-213515.pdf
https://www.chemicalbook.com/msds/1-3-propane-sultone.pdf
https://www.xixisys.com/substances/1120-71-4
https://datasheets.scbt.com/sc-213515.pdf
https://datasheets.scbt.com/sc-213515.pdf
https://datasheets.scbt.com/sc-213515.pdf
https://www.benchchem.com/product/b022683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesis of 1,3-propane sultone has been approached through several routes, with the
most common historically involving the sulfonation of allyl alcohol followed by cyclization.

Synthesis from Allyl Alcohol and Sodium Bisulfite

This traditional method involves a two-step process: the formation of sodium 3-
hydroxypropane-1-sulfonate and its subsequent conversion to 1,3-propane sultone.

Step 1: Synthesis of Sodium 3-Hydroxypropane-1-sulfonate

Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a stirrer,
thermometer, and reflux condenser is charged with a solution of sodium bisulfite in water.

» Addition of Allyl Alcohol: Allyl alcohol is added dropwise to the sodium bisulfite solution while
maintaining the temperature below 40°C. The reaction is exothermic and requires cooling.

e pH Control: The pH of the reaction mixture is maintained between 8 and 9 by the controlled
addition of a sodium hydroxide solution[15].

e Reaction Completion: The reaction is monitored, and upon completion (indicated by the
disappearance of the allyl alcohol reflux), the solution is concentrated under reduced
pressure to precipitate the sodium 3-hydroxypropane-1-sulfonate.

« |solation: The precipitated product is isolated by filtration and dried.
Step 2: Cyclization to 1,3-Propane Sultone

 Acidification: The sodium 3-hydroxypropane-1-sulfonate is dissolved in a minimal amount of
water and acidified with a strong acid, such as hydrochloric acid or sulfuric acid, to a pH of 1-
2.

o Dehydration and Cyclization: The resulting 3-hydroxypropanesulfonic acid is subjected to
vacuum distillation. At elevated temperatures (around 205-230°C), intramolecular
dehydration and cyclization occur to form 1,3-propane sultone[16].

 Purification: The distilled 1,3-propane sultone is collected. The typical yield for this process
is reported to be up to 95%[16].
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Signaling Pathways and Experimental Workflows
Mechanism of Carcinogenesis: DNA Alkylation

1,3-Propane sultone is a direct-acting alkylating agent, meaning it can react with nucleophilic
sites in biological macromolecules like DNA without the need for metabolic activation[12]. Its
carcinogenicity is attributed to its ability to form covalent adducts with DNA bases, leading to
mutations if not repaired. The primary mechanism involves the nucleophilic attack by DNA
bases on the electrophilic carbon atom of the sultone ring, leading to ring-opening and the
formation of a sulfopropyl adduct. The N7 position of guanine is the most frequent site of
alkylation, accounting for over 90% of the DNA adducts formed[17].

1,3-Propane Sultone Nucleophilic Attack
~ o
| ; N7-(3-Sulfopropyl)guanine Adduct Rephcatlon )

DNA (Guanine)

Click to download full resolution via product page

Mechanism of DNA Alkylation by 1,3-Propane Sultone.

Analytical Workflow: GC-MS Determination in Air

The determination of 1,3-propane sultone in workplace air is crucial for monitoring
occupational exposure. A common analytical method involves gas chromatography-mass
spectrometry (GC-MS). The general workflow for this analysis is outlined below.
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Workflow for GC-MS Analysis of 1,3-Propane Sultone in Air.

Conclusion

1,3-Propane sultone stands as a testament to the dual nature of reactive chemical
compounds—possessing significant utility in chemical synthesis while demanding stringent
handling due to its inherent hazards. Its history, from its initial synthesis to its widespread
industrial application and subsequent regulation, offers valuable lessons in chemical safety and
the importance of understanding toxicological profiles. For the modern researcher, 1,3-propane
sultone remains a valuable, albeit challenging, reagent. This guide has provided a
comprehensive overview of its discovery, properties, synthesis, and mechanisms of action,
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aiming to equip scientists and professionals with the necessary knowledge for its informed and
safe utilization in their research and development endeavors. The continued study of such
compounds is essential for advancing our understanding of chemical reactivity, toxicology, and
the development of safer alternatives in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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